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Compound of Interest

Compound Name: 1-Chloro-3-phenylpropane

Cat. No.: B093460

An In-depth Technical Guide on the Material Safety and Handling of 1-Chloro-3-
phenylpropane

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 1-chloro-3-
phenylpropane (CAS No. 104-52-9), a chemical intermediate used in various research and
development applications, including as an alverine intermediate.[1] The following sections
detail its physical and chemical properties, potential hazards, handling and storage procedures,
and emergency protocols.

Chemical and Physical Properties

1-Chloro-3-phenylpropane is a colorless liquid with the molecular formula C9H11CI.[1][2][3] A
summary of its key physical and chemical properties is presented in the table below.
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Property Value Source
Molecular Formula C9H11Cl [11[4115]
Molecular Weight 154.64 g/mol [41[5]
Appearance Colorless liquid [2][3]
Density 1.08 g/mL at 25 °C [1][6]
Melting Point -27 °C [1]
Boiling Point 219 °C [1][6]
Flash Point 87 °C (188.6 °F) - closed cup [4107]

Autoignition Temperature

400 °C (752 °F)

[2]

Water Solubility

Slightly soluble

[1]

Refractive Index

n20/D 1.521

[1](6]

Vapor Pressure

0.17 mmHg at 25°C

[1]

Hazard Identification and Classification

1-Chloro-3-phenylpropane is classified as an irritant and a combustible liquid.[1][8] The

toxicological properties of this material have not been fully investigated.[2][3]

GHS Hazard Statements:

Potential Health Effects:

H227: Combustible liquid.[3]

H315: Causes skin irritation.[4][8]

H319: Causes serious eye irritation.[8]

H335: May cause respiratory irritation.[3]

o Skin: Causes skin irritation.[2][3][9]
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o Eyes: May cause eye irritation.[2][3]
e Inhalation: May cause respiratory tract irritation.[2][3][9]
» Ingestion: May cause irritation of the digestive tract.[2][3][9]

Safe Handling and Storage

Proper handling and storage procedures are crucial to minimize the risks associated with 1-
chloro-3-phenylpropane.

Handling:

Wash hands thoroughly after handling.[2][3]

Use with adequate ventilation.[2][3]

Avoid breathing vapor, mist, or gas.[2][3]

Avoid contact with eyes, skin, and clothing.[2][3]

Keep the container tightly closed when not in use.[2][3]

Facilities storing or utilizing this material should be equipped with an eyewash facility and a
safety shower.[2]

Storage:
» Store in a cool, dry, well-ventilated area away from incompatible substances.[2][3][10]
» Keep the container tightly closed.[2][3][10]

o Store locked up.[8]

Exposure Controls and Personal Protection

To prevent exposure, appropriate engineering controls and personal protective equipment
(PPE) must be used.
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Exposure Control

Recommendation

Source

Engineering Controls

Ensure adequate ventilation.
Handle in accordance with
good industrial hygiene and

safety practices.

[10]

Eye/Face Protection

Wear tightly fitting safety
goggles with side-shields
conforming to EN 166 (EU) or
NIOSH (US).

[10]

Skin Protection

Wear appropriate protective
gloves and clothing to prevent

skin exposure.

[2](3]

Respiratory Protection

If exposure limits are exceeded
or irritation is experienced, use
a full-face respirator. A
respiratory protection program
that meets OSHA's 29 CFR
1910.134 and ANSI Z88.2
requirements or European
Standard EN 149 must be

followed.

[2](3][10]

First Aid Measures

In case of exposure, follow these first aid measures and seek medical attention.
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Exposure Route First Aid Procedure Source

Flush eyes with plenty of water
for at least 15 minutes,

Eye Contact ) o [2][3]
occasionally lifting the upper

and lower eyelids.

Flush skin with plenty of soap
and water for at least 15

Skin Contact minutes while removing [2][3]
contaminated clothing and

shoes.

Remove from exposure to
fresh air immediately. If not

Inhalation breathing, give artificial [2][3]
respiration. If breathing is

difficult, give oxygen.

Do NOT induce vomiting. If
) conscious and alert, rinse
Ingestion _ [2][3]
mouth and drink 2-4 cupfuls of

milk or water.

Accidental Release Measures

In the event of a spill, follow these procedures to contain and clean up the material safely.

o Personal Precautions: Use proper personal protective equipment as indicated in Section 4.
Avoid breathing vapors, mist, or gas. Ensure adequate ventilation.[10]

e Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the
product enter drains.[10]

¢ Methods for Cleaning Up: Absorb the spill with inert material (e.g., vermiculite, sand, or
earth), then place it in a suitable container for disposal.[2]

Fire Fighting Measures

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://pim-resources.coleparmer.com/sds/17571.pdf
https://www.chemicalbook.com/ProductMSDSDetailCB6402204_EN.htm
https://pim-resources.coleparmer.com/sds/17571.pdf
https://www.chemicalbook.com/ProductMSDSDetailCB6402204_EN.htm
https://pim-resources.coleparmer.com/sds/17571.pdf
https://www.chemicalbook.com/ProductMSDSDetailCB6402204_EN.htm
https://pim-resources.coleparmer.com/sds/17571.pdf
https://www.chemicalbook.com/ProductMSDSDetailCB6402204_EN.htm
https://www.echemi.com/sds/1-chloro-3-phenylpropane-pid_Seven1664.html
https://www.echemi.com/sds/1-chloro-3-phenylpropane-pid_Seven1664.html
https://pim-resources.coleparmer.com/sds/17571.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b093460?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

1-Chloro-3-phenylpropane is a combustible liquid.[3]

o Suitable Extinguishing Media: Use water spray, dry chemical, carbon dioxide, or appropriate
foam.[2][8]

o Specific Hazards: During a fire, irritating and highly toxic gases may be generated by thermal
decomposition or combustion.[2]

o Protective Equipment: Wear a self-contained breathing apparatus in pressure-demand,
MSHA/NIOSH (approved or equivalent), and full protective gear.[2]

Disposal Considerations

Dispose of this chemical in accordance with federal, state, and local regulations. Contact a
licensed professional waste disposal service to dispose of this material.

Experimental Protocols

The provided search results from Material Safety Data Sheets do not contain specific
experimental protocols. An MSDS is intended to provide guidance on the safe handling of a
substance and not on its application in experimental procedures. Researchers should consult
relevant scientific literature for detailed experimental methodologies involving 1-chloro-3-
phenylpropane.

Visualizing Safe Handling Workflow

The following diagram illustrates a logical workflow for the safe handling of 1-chloro-3-
phenylpropane in a laboratory setting.
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Workflow for Safe Handling of 1-Chloro-3-phenylpropane
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [1-Chloro-3-phenylpropane material safety data sheet
(MSDS) and handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b093460#1-chloro-3-phenylpropane-material-safety-
data-sheet-msds-and-handling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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